Cas no 900512-09-6 (4-(3,5-Difluorophenoxy)piperidine hydrochloride)

• Product Name: 4-(3,5-Difluorophenoxy)piperidine hydrochloride
• CAS No: 900512-09-6
• MF: C₁₁H₁₄ClF₂NO
• MW: 249.684769153595
• CID: 5733030
• PubChem ID: 68919468
• Update Time: 2025-06-14

4-(3,5-Difluorophenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluorophenoxy)piperidinehydrochloride
• EN300-240401
• 4-(3,5-difluorophenoxy)piperidine;hydrochloride
• 900512-09-6
• SCHEMBL4118764
• F2167-1712
• 4-(3,5-difluorophenoxy)piperidine hydrochloride
• AKOS026747371
• 4-(3,5-Difluorophenoxy)piperidine hydrochloride

• Inchi： 1S/C11H13F2NO.ClH/c12-8-5-9(13)7-11(6-8)15-10-1-3-14-4-2-10;/h5-7,10,14H,1-4H2;1H
• InChI Key： IREBCQCJERZCRV-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)OC1CCNCC1)F

Computed Properties

• Exact Mass: 249.0731981g/mol
• Monoisotopic Mass: 249.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3,5-Difluorophenoxy)piperidine hydrochloride

Comprehensive Overview of 4-(3,5-Difluorophenoxy)piperidine hydrochloride (CAS No. 900512-09-6)

4-(3,5-Difluorophenoxy)piperidine hydrochloride (CAS No. 900512-09-6) is a specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its difluorophenoxy moiety, has garnered attention due to its potential role in modulating biological targets, particularly in central nervous system (CNS) drug discovery. Its unique structural features, including the hydrochloride salt form, enhance solubility and stability, making it a valuable intermediate for medicinal chemistry projects.

The growing interest in fluorinated compounds like 4-(3,5-Difluorophenoxy)piperidine hydrochloride stems from their ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. Researchers are increasingly exploring its utility in designing G protein-coupled receptor (GPCR) ligands and enzyme inhibitors, aligning with trends in precision medicine and targeted therapy. Recent publications highlight its relevance in studies related to neurodegenerative diseases and pain management, addressing pressing healthcare challenges.

From a synthetic perspective, CAS No. 900512-09-6 exemplifies the strategic incorporation of fluorine atoms to fine-tune molecular interactions. The 3,5-difluorophenoxy group contributes to electron-withdrawing effects, which can influence binding affinity in drug-receptor complexes. This aligns with industry demands for highly selective bioactive molecules, a topic frequently searched in AI-driven drug design platforms. Analytical techniques such as NMR spectroscopy and HPLC purity analysis are critical for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP) standards.

Environmental and safety considerations for 4-(3,5-Difluorophenoxy)piperidine hydrochloride adhere to standard laboratory protocols, with no significant ecological risks reported. Its applications extend to academic research and industrial-scale synthesis, where it serves as a building block for next-generation therapeutics. As the pharmaceutical industry shifts toward sustainable chemistry, this compound’s efficient synthesis routes—often involving catalytic fluorination—resonate with green chemistry principles.

In summary, 4-(3,5-Difluorophenoxy)piperidine hydrochloride (CAS No. 900512-09-6) represents a convergence of structural innovation and therapeutic potential. Its relevance to drug discovery pipelines and alignment with emerging biomedical trends underscore its importance in modern scientific endeavors. For researchers seeking high-purity intermediates or exploring structure-activity relationships (SAR), this compound offers a robust platform for advancing cutting-edge research.